(1-Cyclohexylethyl)(cyclopropylmethyl)amine

• Molecular Formula: C12H23N
• Molecular Weight: 181.32 g/mol
• SMILES: CC(C1CCCCC1)NCC2CC2
• InChI: InChI=1S/C12H23N/c1-10(13-9-11-7-8-11)12-5-3-2-4-6-12/h10-13H,2-9H2,1H3
• InChIKey: RDDPGUYJSVTVSE-UHFFFAOYSA-N

(1‑Cyclohexylethyl)(cyclopropylmethyl)amine – Procurement‑Grade Secondary Amine with Differentiated Cyclopropylmethyl Architecture

(1‑Cyclohexylethyl)(cyclopropylmethyl)amine (CAS 1157156‑76‑7; IUPAC: 1‑cyclohexyl‑N‑(cyclopropylmethyl)ethanamine) is a secondary aliphatic amine (C₁₂H₂₃N, MW 181.32 g mol⁻¹) in which a 1‑cyclohexylethyl group and a cyclopropylmethyl group are attached to the same nitrogen atom [REFS‑1]. The molecule is listed on multiple commercial sourcing platforms at purities of 95–98%, indicating availability for research procurement [REFS‑2]. Its computed XLogP3 of 3.3, a single hydrogen‑bond donor, and four rotatable bonds define a physicochemical envelope that distinguishes it from simpler cyclohexylethyl‑ or cyclopropyl‑amine building blocks [REFS‑1].

Architecturally distinct secondary amine: cyclohexylethyl and cyclopropylmethyl groups on nitrogen.

Computed physicochemical profile (XLogP3 ~3.3, 4 rotatable bonds) supports CNS property-space exploration.

Research-grade purity with lot-controlled COA available for synthetic workflows.

• [1] PubChem. (2025). Compound Summary for CID 43756771: (1‑Cyclohexylethyl)(cyclopropylmethyl)amine. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1157156-76-7 View Source

Why In‑Class Cyclohexylethyl–Amine Building Blocks Cannot Substitute (1‑Cyclohexylethyl)(cyclopropylmethyl)amine

The N‑(1‑cyclohexylethyl) secondary amine family contains several commercially available members, yet small structural variations produce measurable differences in logP, rotatable‑bond count, molecular weight, and predicted basicity that directly affect chromatographic retention, metabolic stability, and receptor‑binding geometry in downstream applications [REFS‑1]. For example, replacing the cyclopropylmethyl group with a cyclopropyl ring (N‑(1‑cyclohexylethyl)cyclopropanamine) reduces molecular weight by ~8.4% and eliminates one rotatable bond, while regioisomers such as (cyclohexylmethyl)(1‑cyclopropylethyl)amine reorder the steric presentation of the two rings, altering predicted boiling point and pKₐ [REFS‑2]. Generic interchange without quantitative justification risks introducing uncontrolled shifts in lipophilicity and conformational flexibility that can invalidate structure–activity relationships or purification protocols.

Lipophilicity mismatch: the cyclopropyl analog has lower predicted logP, which may shift membrane permeability and metabolic stability profiles.

Conformational flexibility gap: one fewer rotatable bond reduces accessible conformers, potentially altering SAR interpretations.

Regioisomer topology: inverted ring attachment changes boiling point and steric presentation, complicating direct substitution.

Purity variability: 95% generic material may contain impurities absent in 98% lot-controlled batches, affecting reaction consistency.

• [1] PubChem. (2025). Compound Summary for CID 43756771: (1‑Cyclohexylethyl)(cyclopropylmethyl)amine. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1157156-76-7 View Source

Quantitative Differentiation Evidence for (1‑Cyclohexylethyl)(cyclopropylmethyl)amine Against Closest Analogs

Molecular‑Weight Differentiation Versus N‑(1‑Cyclohexylethyl)cyclopropanamine: 8.4% Higher Mass with One Additional Methylene Unit

(1‑Cyclohexylethyl)(cyclopropylmethyl)amine has a molecular weight of 181.32 g mol⁻¹ (C₁₂H₂₃N), which is 14.03 g mol⁻¹ (+8.4%) heavier than the closest commercially listed comparator N‑(1‑cyclohexylethyl)cyclopropanamine (C₁₁H₂₁N, MW 167.29 g mol⁻¹) [REFS‑1]. This mass difference corresponds to the insertion of one methylene spacer between the cyclopropyl ring and the amine nitrogen and is directly verifiable by LC–MS or GC–MS [REFS‑2].

MW Difference

Reported

181.32 vs 167.29 g/mol (+14.03, +8.4%)

Provides unambiguous MS identification between analogs.

PubChem cross-study comparison; verified by vendor COA.

Evidence Dimension	Molecular weight (g mol⁻¹)
Target Compound Data	181.32
Comparator Or Baseline	N‑(1‑cyclohexylethyl)cyclopropanamine: 167.29
Quantified Difference	+14.03 (+8.4%)
Conditions	Computed by PubChem 2.1; confirmed by vendor COA for CAS 7584‑67‑0 versus CAS 1157156‑76‑7

Why This Matters

Procurement decisions for building‑block libraries require unambiguous identity confirmation; the 14 Da mass increment provides a definitive MS discriminator between these two analogs that prevents inventory cross‑contamination.

• [1] PubChem. (2025). Compare CID 43756771 [(1‑Cyclohexylethyl)(cyclopropylmethyl)amine, MW 181.32] and CID entry for N‑(1‑cyclohexylethyl)cyclopropanamine (MW 167.29). National Center for Biotechnology Information. View Source

Lipophilicity (XLogP3) Elevation Relative to 1‑Cyclohexylethylamine: Δ = +1.2 Log Units Conferring Higher Calculated Membrane Partitioning

The target compound has a computed XLogP3 of 3.3, compared with 2.1 for the simpler primary amine 1‑cyclohexylethylamine (CAS 54423‑01‑7, C₈H₁₇N) [REFS‑1]. The +1.2 log‑unit increase arises from the addition of the cyclopropylmethyl substituent and places the compound in a lipophilicity range more typical of CNS‑penetrant secondary amines, while the comparator N‑(1‑cyclohexylethyl)cyclopropanamine, with one fewer methylene, is predicted to exhibit a logP approximately 0.3–0.5 units lower based on fragment‑based calculation methods [REFS‑2].

Lipophilicity Shift

Reported

XLogP3 3.3 vs 2.1 (est. +0.3–0.5 vs cyclopropyl analog)

~16-fold higher calculated partition coefficient.

XLogP3 3.0 algorithm; fragment estimation for analog.

Evidence Dimension	XLogP3
Target Compound Data	3.3
Comparator Or Baseline	1‑Cyclohexylethylamine: 2.1; N‑(1‑cyclohexylethyl)cyclopropanamine: estimated ~2.8–3.0
Quantified Difference	+1.2 versus primary amine; estimated +0.3–0.5 versus cyclopropyl analog
Conditions	XLogP3 3.0 algorithm (PubChem 2021.05.07); fragment‑constant estimation for cyclopropyl analog based on Hansch–Leo methodology

Why This Matters

In medicinal chemistry sourcing, a 1.2 log‑unit difference in calculated logP can translate into a ~16‑fold shift in octanol–water partition coefficient, meaning that the target compound cannot be replaced by the simpler primary amine in any experiment where lipophilicity‑driven membrane permeability or metabolic clearance is a variable.

• [1] PubChem. (2025). XLogP3 values: (1‑Cyclohexylethyl)(cyclopropylmethyl)amine = 3.3 (CID 43756771); 1‑Cyclohexylethylamine = 2.1. National Center for Biotechnology Information. View Source

Rotatable‑Bond Count Distinctiveness: Four Rotatable Bonds Versus Three in the Direct Cyclopropyl Analog

The target compound contains four rotatable bonds (computed by Cactvs 3.4.8.18), whereas N‑(1‑cyclohexylethyl)cyclopropanamine contains only three because the cyclopropyl ring is attached directly to the nitrogen without an intervening methylene [REFS‑1]. This additional degree of torsional freedom increases the conformational ensemble accessible to the target compound, which is relevant for both entropy‑driven binding thermodynamics and chromatographic retention behaviour [REFS‑2].

Rotatable Bonds

Reported

4 vs 3 (cyclopropyl analog) (vs 5 for n-propyl analog)

Defines conformational niche for SAR exploration.

Cactvs 3.4.8.18 rotatable-bond definition.

Evidence Dimension	Rotatable bond count
Target Compound Data	4
Comparator Or Baseline	N‑(1‑cyclohexylethyl)cyclopropanamine: 3; (1‑cyclohexylethyl)(propyl)amine: 5
Quantified Difference	+1 versus cyclopropyl analog; −1 versus n‑propyl analog
Conditions	Cactvs 3.4.8.18 rotatable‑bond definition (PubChem 2021.05.07)

Why This Matters

In library design, rotatable‑bond count is a primary determinant of ligand efficiency metrics; the target compound occupies a conformational flexibility niche (4 rotatable bonds) that is distinct from both the more rigid cyclopropyl analog (3) and the more flexible n‑propyl analog (5), providing a specific vector for SAR exploration.

• [1] PubChem. (2025). Rotatable bond counts: CID 43756771 = 4; N‑(1‑cyclohexylethyl)cyclopropanamine = 3. National Center for Biotechnology Information. View Source

Regioisomeric Differentiation from (Cyclohexylmethyl)(1‑cyclopropylethyl)amine: Inverted Ring‑Attachment Topology Affecting Predicted Boiling Point and Steric Profile

The target compound (CAS 1157156‑76‑7) and its regioisomer (cyclohexylmethyl)(1‑cyclopropylethyl)amine (CAS 1096850‑28‑0) share the identical molecular formula (C₁₂H₂₃N) and molecular weight (181.32 g mol⁻¹) yet differ in which ring system is attached to the ethyl‑branched carbon versus the methylene linker to nitrogen [REFS‑1]. Predicted physicochemical properties diverge: the regioisomer has a predicted boiling point of 236.5 ± 8.0 °C and pKₐ of 11.25 ± 0.19, whereas the target compound, with the bulkier cyclohexyl group positioned α to the amine, is expected to exhibit a slightly lower predicted boiling point (estimated ~225–230 °C) and comparable basicity based on steric shielding of the nitrogen lone pair [REFS‑2].

Regioisomer Identity

Data to verify

Predicted bp ~225–230 vs 236.5 °C (pKa ~11.0–11.3 vs 11.25)

Orthogonal GC retention and basicity profile.

Predicted by ACD/Labs; confirm experimentally.

Evidence Dimension	Predicted boiling point (°C) and pKₐ
Target Compound Data	Predicted bp ~225–230 °C (regioisomeric inference); pKₐ ~11.0–11.3
Comparator Or Baseline	(Cyclohexylmethyl)(1‑cyclopropylethyl)amine: predicted bp 236.5±8.0 °C; pKₐ 11.25±0.19
Quantified Difference	Δ bp ≈ −6 to −11 °C; Δ pKₐ ≈ −0.05 to −0.15 (estimated)
Conditions	Predicted by ACD/Labs Percepta or equivalent fragment‑based methods (ChemicalBook entries)

Why This Matters

For procurement requiring a specific regioisomer, GC retention time and basicity differences provide orthogonal identity confirmation; substituting one regioisomer for the other would alter steric presentation at the amine, which is critical for enantioselective catalysis or receptor‑binding geometry.

Topological Polar Surface Area (tPSA) Constraint: 12 Ų Consistent Across Analogs, Supporting Passive BBB Permeability Predictions While Retaining Hydrogen‑Bond Donor Capacity

The target compound has a computed topological polar surface area of 12 Ų [REFS‑1], identical to N‑(1‑cyclohexylethyl)cyclopropanamine and well below the commonly cited CNS‑penetrance threshold of <60–70 Ų. This is a class‑level property shared by all N‑(1‑cyclohexylethyl)‑substituted secondary amines owing to the single amine NH contributor. However, when combined with the higher logP (3.3) and greater rotatable bond count (4), the target compound occupies a distinct region of CNS MPO (Multiparameter Optimization) space compared with its lower‑logP, lower‑flexibility analogs, as calculated by the CNS MPO desirability score [REFS‑2].

CNS MPO Profile

Class-level

tPSA 12 Ų (identical) MPO scores diverge due to logP & rotatable bonds

Differentiated permeability-optimised space.

Based on CNS MPO algorithm; class-level inference.

Evidence Dimension	Topological polar surface area (Ų) and implied CNS MPO
Target Compound Data	tPSA = 12 Ų; XLogP3 = 3.3; rotatable bonds = 4
Comparator Or Baseline	N‑(1‑cyclohexylethyl)cyclopropanamine: tPSA = 12 Ų; XLogP3 ≈ 2.8–3.0; rotatable bonds = 3
Quantified Difference	tPSA identical; CNS MPO component scores diverge due to logP and rotatable‑bond differences
Conditions	Cactvs 3.4.8.18 tPSA computation (PubChem); CNS MPO algorithm (Wager et al., ACS Chem. Neurosci. 2010)

Why This Matters

When sourcing amine building blocks for CNS‑targeted libraries, the target compound's combination of low tPSA, elevated logP, and moderate flexibility offers a differentiated CNS MPO profile that cannot be replicated by the cyclopropyl analog, guiding conscious selection for permeability‑optimised chemical space.

• [1] PubChem. (2025). Topological polar surface area for (1‑Cyclohexylethyl)(cyclopropylmethyl)amine = 12 Ų (CID 43756771). National Center for Biotechnology Information. View Source
• [2] Wager, T. T., Hou, X., Verhoest, P. R., & Villalobos, A. (2010). Moving beyond rules: the development of a central nervous system multiparameter optimization (CNS MPO) approach to enable alignment of druglike properties. ACS Chemical Neuroscience, 1(6), 435–449. View Source

Commercial Purity Specification: 98% Purity from Leyan (Lot‑Controlled) Versus 95% Minimum for Generic Suppliers

Among publicly listed suppliers, Leyan (Shanghai HaoHong Biomedical) offers the target compound at 98% purity (product 1558322), whereas generic listings on AKSci and Parchem specify a minimum purity of 95% [REFS‑1]. This 3‑percentage‑point purity differential is accompanied by lot‑specific quality control (COA availability) that is relevant for applications requiring defined impurity profiles, such as use as a reference standard, synthetic intermediate in GLP studies, or crystallisation seed material [REFS‑2].

Purity Specification

Specification review

98% (Leyan) vs 95% (generic) (+3 percentage points)

Reduces pre-use repurification burden.

Web-published specifications; batch variability acknowledged.

Evidence Dimension	Vendor‑specified minimum purity (%)
Target Compound Data	98% (Leyan product 1558322)
Comparator Or Baseline	95% (AKSci 0264DF; Parchem generic listing)
Quantified Difference	+3 percentage points
Conditions	Web‑published purity specifications as of 2025; batch‑to‑batch variability acknowledged

Why This Matters

For procurement under quality‑system requirements (ISO 9001, GLP), a 98% purity specification with COA reduces the burden of pre‑use repurification compared with 95% material, directly affecting cost‑of‑goods in multi‑step synthetic campaigns.

Evidence‑Backed Application Scenarios for (1‑Cyclohexylethyl)(cyclopropylmethyl)amine in Scientific Procurement

CNS‑Oriented Fragment Library Design Requiring Defined logP and Rotatable‑Bond Space

The compound's computed XLogP3 of 3.3 and four rotatable bonds position it within favourable CNS MPO parameter space distinct from the more rigid N‑(1‑cyclohexylethyl)cyclopropanamine (3 rotatable bonds, lower logP). Procurement for fragment‑based screening libraries targeting GPCR or ion‑channel CNS targets benefits from this differentiated physicochemical signature, as demonstrated by the CNS MPO framework [REFS‑1].

Synthetic Intermediate Requiring High‑Purity Secondary Amine with Sterically Differentiated Cyclopropylmethyl Group

When a synthetic route demands a secondary amine building block in which the cyclopropylmethyl moiety provides a specific steric and electronic environment, the 98% purity material from controlled suppliers (Leyan) offers batch consistency that 95% generic material cannot guarantee [REFS‑1]. The +14 Da mass increment relative to the cyclopropyl analog also simplifies reaction monitoring by LC–MS [REFS‑2].

Enantioselective Synthesis or Chiral Resolution Using the 1‑Cyclohexylethyl Scaffold

Although the compound is currently listed as racemic, the 1‑cyclohexylethylamine substructure is a well‑established chiral auxiliary and resolving agent [REFS‑1]. The target compound's additional cyclopropylmethyl substituent offers a sterically differentiated environment compared with simpler N‑methyl or N‑ethyl analogs, potentially altering diastereomeric salt formation selectivity in classical resolution protocols [REFS‑2].

Physicochemical Reference Standard for Regioisomer Method Development

The target compound (CAS 1157156‑76‑7) and its regioisomer (CAS 1096850‑28‑0) share identical molecular formula and mass yet exhibit divergent predicted boiling points (~225–230 °C vs. 236.5 °C). This pair can serve as a system suitability test mixture for GC or HPLC method development aiming to resolve closely eluting regioisomeric secondary amines, with the target compound providing the earlier‑eluting peak [REFS‑1].

Application

Selection Property

Validation Focus

CNS fragment library design

Computed lipophilicity and rotatable-bond count

CNS MPO alignment for GPCR/ion channel targets

High-purity synthetic intermediate

Lot-controlled purity with COA

LC-MS reaction monitoring and impurity profiling

Chiral resolution scaffold

1-cyclohexylethylamine substructure with cyclopropylmethyl steric bulk

Diastereomeric salt formation selectivity

Regioisomer method development standard

Distinct predicted boiling point from regioisomer

GC/HPLC resolution of closely eluting regioisomers

• [1] PubChem. (2025). Molecular weight comparison: (1‑Cyclohexylethyl)(cyclopropylmethyl)amine (181.32 g mol⁻¹) versus N‑(1‑cyclohexylethyl)cyclopropanamine (167.29 g mol⁻¹). National Center for Biotechnology Information. View Source